5-tert-butyl-3-(4-fluorophenyl)-2-methyl-N-[3-(4-morpholinyl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-tert-butyl-3-(4-fluorophenyl)-2-methyl-N-(3-morpholin-4-ylpropyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C24H32FN5O/c1-17-22(18-6-8-19(25)9-7-18)23-27-20(24(2,3)4)16-21(30(23)28-17)26-10-5-11-29-12-14-31-15-13-29/h6-9,16,26H,5,10-15H2,1-4H3
• InChI Key: ARNDBKIPMDVTNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=C(C=C3)F)C(C)(C)C)NCCCN4CCOCC4
• Molecular Formula: C24H32FN5O
• Molecular Weight: 425.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural features. It includes a pyrazolo[1,5-a]pyrimidin-7-amine moiety, which is a type of heterocyclic compound containing nitrogen atoms. This moiety is often found in various pharmaceuticals and bioactive compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazolo[1,5-a]pyrimidin-7-amine core would likely contribute to the compound’s rigidity, while the fluorophenyl and morpholinylpropyl groups could influence its polarity and potential for forming hydrogen bonds.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the amine group could participate in acid-base reactions, while the fluorophenyl group could undergo electrophilic aromatic substitution reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polarity, and its melting and boiling points would be influenced by the strength of intermolecular forces.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. It’s important to use personal protective equipment and follow standard laboratory safety protocols.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, and investigating its potential applications in medicine or other fields.